![molecular formula C10H12ClF2NO B2644348 (1R,2S)-2-[2-(Difluoromethoxy)phenyl]cyclopropan-1-amine;hydrochloride CAS No. 1807938-58-4](/img/structure/B2644348.png)
(1R,2S)-2-[2-(Difluoromethoxy)phenyl]cyclopropan-1-amine;hydrochloride
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Description
(1R,2S)-2-[2-(Difluoromethoxy)phenyl]cyclopropan-1-amine;hydrochloride, also known as JNJ-40411813, is a novel drug compound that has gained significant attention in the scientific community due to its potential therapeutic applications.
Scientific Research Applications
Synthesis and Medicinal Chemistry
Lipase-catalyzed Hydrolytic Resolution for Ticagrelor Synthesis
A study by Wang et al. (2019) developed an efficient hydrolytic resolution process for the preparation of a key building block for Ticagrelor from trans-2-(3,4-difluorophenyl)cyclopropyl azolide using immobilized Candida antarctica lipase B. This process demonstrated significant improvements in enzyme activity and enantioselectivity, suggesting its potential for synthesizing other optically pure derivatives for medicinal applications. Wang, Liu, & Tsai, 2019.
Biocatalytic Synthesis Approaches
Biocatalytic Routes to Ticagrelor's Key Building Block
Hugentobler et al. (2016) explored biocatalytic routes for synthesizing the cyclopropyl amine (1R,2S)-2, crucial for Ticagrelor, employing ketoreductase, amidase, or lipase biocatalysts. This approach yielded the amine with high enantiomeric excess, showcasing the efficiency and precision of biocatalysis in drug synthesis. Hugentobler, Sharif, Rasparini, Heath, & Turner, 2016.
Chemical Properties and Applications
Difluoromethyl as a Lipophilic Hydrogen Bond Donor
Zafrani et al. (2017) discussed the difluoromethyl group's role as a lipophilic hydrogen bond donor, comparing its properties to those of hydroxyl, thiol, or amine groups. This study highlighted the difluoromethyl group's potential in drug design, offering insights into the design of compounds with enhanced drug-like properties and molecular interactions. Zafrani, Yeffet, Sod-Moriah, Berliner, Amir, Marciano, Gershonov, & Saphier, 2017.
Mechanistic Insights and Reactions
Cyclopropanation Mechanisms
Studies on the reactions of cyclopropylamines with lead tetraacetate by Hiyama et al. (1975) elucidated mechanisms involving the formation of nitrenium ions, offering a novel method for C=C bond cleavage in cycloalkenes. This research provides a foundational understanding of cyclopropylamine chemistry, relevant for synthetic chemistry and material science. Hiyama, Koide, & Nozaki, 1975.
Properties
IUPAC Name |
(1R,2S)-2-[2-(difluoromethoxy)phenyl]cyclopropan-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11F2NO.ClH/c11-10(12)14-9-4-2-1-3-6(9)7-5-8(7)13;/h1-4,7-8,10H,5,13H2;1H/t7-,8+;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADEHMUXHUAEOMV-KZYPOYLOSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C1N)C2=CC=CC=C2OC(F)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@H]([C@@H]1N)C2=CC=CC=C2OC(F)F.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12ClF2NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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